tDHU, acid

• CAS: 2377643-37-1
• Molecular Formula: C12H12N2O4
• Molecular Weight: 248.23 g/mol
• InChI: InChI=1S/C12H12N2O4/c1-7-2-3-8(11(16)17)6-9(7)14-5-4-10(15)13-12(14)18/h2-3,6H,4-5H2,1H3,(H,16,17)(H,13,15,18)
• InChIKey: NXRZIUASGSMTJJ-UHFFFAOYSA-N

PROTAC development requires empirical optimization of E3 ligase ligands, as non-interchangeable modules dramatically alter degradation potency. tDHU acid (CAS 2377643-37-1) is a dihydropyrimidine-based cereblon ligand with a benzoic acid handle for amide coupling. - Baseline CRBN affinity: IC50 = 1.94 μM (permeabilized cells) - Enables systematic linker SAR studies - Validated for high-throughput library synthesis with average yields comparable to other CRBN ligands

tDHU Acid: Cereblon Ligand for PROTAC Development

tDHU, acid (CAS 2377643-37-1) is a functionalized cereblon (CRBN) ligand from the dihydropyrimidine class, designed as a building block for Proteolysis Targeting Chimeras (PROTACs) . Its structure comprises an E3 ligase ligand core and a benzoic acid functional handle, enabling ready conjugation to a linker and a target protein ligand . As a cereblon ligand, it is part of a broad class of compounds that recruit the CRBN E3 ubiquitin ligase complex to induce targeted protein degradation [1].

PROTAC building block – tDHU-based cereblon ligand with benzoic acid conjugation handle

Designed for linker attachment via amide coupling chemistry

Research use in targeted protein degradation and ternary complex studies

• [1] Bricelj, A., Ng, Y. L. D., Ferber, D., Kuchta, R., Müller, S., & Steinebach, C. (2021). Synthesis, biological evaluation and clinical trials of Cereblon-based PROTACs. *RSC Medicinal Chemistry*, 12(10), 1639-1661. View Source

tDHU Acid vs. Other CRBN Ligands

Within the cereblon ligand class, subtle structural variations can lead to dramatic differences in the performance of the resulting PROTAC molecule, particularly regarding degradation potency and target engagement [1]. A direct comparison demonstrates that simply swapping a tDHU-derived PROTAC with a structurally similar analog based on O-Pom (pomalidomide) can alter the half-maximal degradation concentration (DC50) by over 300-fold [2]. This highlights that E3 ligase ligands are not interchangeable modules; their specific chemical and physical properties directly influence ternary complex formation, linker compatibility, and ultimately, the degradation profile of the final PROTAC [2].

E3 Ligase Core

tDHU (dihydropyrimidine) – functionalized with acid handle

O-Pom (pomalidomide) – glutarimide-based CRBN recruiter

Degradation Potency Profile

May exhibit lower degradation potency; highly linker-dependent SAR

Often higher potency in matched PROTAC comparisons; distinct SAR

Linker Compatibility

Rigid linker can abolish activity; empirical optimization required

Rigid linker may improve engagement; profile may not transfer

Target Engagement

Weaker baseline CRBN affinity; context-dependent ternary complex formation

Higher monomeric CRBN affinity; different thermodynamic signature

• [1] Hendrick, C. E., Jorgensen, J. R., Chaudhry, C., Strambeanu, I. I., Brazeau, J. F., Schiffer, J., ... & Szewczuk, L. M. (2022). Direct-to-Biology Accelerates PROTAC Synthesis and the Evaluation of Linker Effects on Permeability and Degradation. *ACS Medicinal Chemistry Letters*, 13(7), 1182-1190. View Source
• [2] Hendrick, C. E., Jorgensen, J. R., Chaudhry, C., Strambeanu, I. I., Brazeau, J. F., Schiffer, J., ... & Szewczuk, L. M. (2022). Direct-to-Biology Accelerates PROTAC Synthesis and the Evaluation of Linker Effects on Permeability and Degradation. *ACS Medicinal Chemistry Letters*, 13(7), 1182-1190. View Source

tDHU Acid vs. Key Analogs

BRD4 Degradation Potency: tDHU vs. O-Pom

In a direct, matched-pair analysis of PROTACs targeting BRD4, the compound based on the tDHU cereblon ligand (12b) exhibited a DC50 of 7100 nM. This was over 300-fold less potent than the PROTAC using the O-Pom cereblon ligand (12a), which had a DC50 of 23 nM [1]. This comparison was made using an identical linker and target ligand (JQ1), isolating the contribution of the E3 ligase recruiter [1].

BRD4 Degradation Potency

Head-to-head

DC₅₀ = 7100 nM
tDHU-based PROTAC 12b

Supports potency benchmarking; O-Pom analog ~309-fold lower DC₅₀ (23 nM)

HiBit-BRD4 assay, HEK293 cells. Matched linker/target ligand pair.

Evidence Dimension	BRD4 Degradation Potency (DC50)
Target Compound Data	7100 nM (tDHU-based PROTAC 12b)
Comparator Or Baseline	23 nM (O-Pom-based PROTAC 12a)
Quantified Difference	~309-fold higher DC50 (lower potency) for the tDHU-based PROTAC
Conditions	HiBit-BRD4 degradation assay in HEK293 cells.

Why This Matters

This large quantitative difference demonstrates that tDHU and O-Pom are not interchangeable and can produce vastly different degradation potencies, a critical factor in selecting the right building block for a PROTAC campaign.

• [1] Hendrick, C. E., Jorgensen, J. R., Chaudhry, C., Strambeanu, I. I., Brazeau, J. F., Schiffer, J., ... & Szewczuk, L. M. (2022). Direct-to-Biology Accelerates PROTAC Synthesis and the Evaluation of Linker Effects on Permeability and Degradation. *ACS Medicinal Chemistry Letters*, 13(7), 1182-1190. View Source

CRBN Target Engagement: tDHU vs. O-Pom

In a cell-based assay measuring CRBN target engagement in permeabilized HEK293 cells, the tDHU acid monomer (tDHU-CO2H) displayed an IC50 of 1.94 μM [1]. Under the same conditions, the O-Pom acid monomer (O-Pom-CO2H) showed a 2.3-fold higher potency with an IC50 of 0.83 μM [1]. Neither compound showed significant activity in a live-cell CRBN engagement assay [1].

CRBN Engagement Affinity

Head-to-head

IC₅₀ = 1.94 µM
tDHU acid monomer

Baseline E3 ligase affinity reference; O-Pom monomer IC₅₀ = 0.83 µM

NanoBRET assay in permeabilized HEK293 cells. No measurable live-cell engagement.

Evidence Dimension	CRBN Target Engagement in Permeabilized Cells (IC50)
Target Compound Data	1.94 μM (tDHU-CO2H)
Comparator Or Baseline	0.83 μM (O-Pom-CO2H)
Quantified Difference	2.3-fold higher IC50 (lower potency) for tDHU-CO2H
Conditions	NanoBRET CRBN-tracer assay in permeabilized (digitonin) HEK293 cells.

Why This Matters

This data quantifies the difference in baseline affinity between the two functionalized ligand monomers for cereblon. This is essential for understanding the inherent potency of the E3 ligase-recruiting moiety before conjugation into a full PROTAC.

• [1] Hendrick, C. E., Jorgensen, J. R., Chaudhry, C., Strambeanu, I. I., Brazeau, J. F., Schiffer, J., ... & Szewczuk, L. M. (2022). Direct-to-Biology Accelerates PROTAC Synthesis and the Evaluation of Linker Effects on Permeability and Degradation. *ACS Medicinal Chemistry Letters*, 13(7), 1182-1190. View Source

PROTAC Linker SAR: tDHU vs. O-Pom

A matched-pair analysis revealed that linker modifications can have opposite effects depending on whether the E3 ligase ligand is tDHU or O-Pom [1]. For a shorter, more rigid linker (compound 14), the O-Pom analog (14a) showed improved CRBN engagement and degradation compared to a flexible linker. In contrast, the tDHU analog (14b) with the same rigid linker was essentially inactive in BRD4 degradation and showed only micromolar CRBN target engagement [1].

Linker SAR Sensitivity

Head-to-head

Rigid linker: inactive for tDHU; O-Pom analog retains activity

Linker profile diverges sharply – SAR not transferable between ligands

Qualitative comparison, HiBit-BRD4 and nanoBRET assays. Requires empirical linker screening.

Evidence Dimension	Effect of Linker Rigidity on Degradation Potency
Target Compound Data	Inactive (tDHU-based PROTAC 14b with rigid linker)
Comparator Or Baseline	Improved activity (O-Pom-based PROTAC 14a with rigid linker)
Quantified Difference	Qualitative: Active vs. Inactive
Conditions	HiBit-BRD4 degradation and nanoBRET CRBN-tracer assays in HEK293 cells.

Why This Matters

This demonstrates that tDHU's performance is highly sensitive to linker chemistry, and that SAR established with other cereblon ligands cannot be reliably extrapolated to tDHU. This necessitates empirical optimization with the specific building block.

• [1] Hendrick, C. E., Jorgensen, J. R., Chaudhry, C., Strambeanu, I. I., Brazeau, J. F., Schiffer, J., ... & Szewczuk, L. M. (2022). Direct-to-Biology Accelerates PROTAC Synthesis and the Evaluation of Linker Effects on Permeability and Degradation. *ACS Medicinal Chemistry Letters*, 13(7), 1182-1190. View Source

Purity and Synthetic Reproducibility

tDHU, acid is a commercially available research reagent with a guaranteed purity of ≥95% as determined by HPLC . This high level of purity is essential for reproducible results in PROTAC synthesis and biological assays. In a high-throughput D2B PROTAC synthesis study, a library of PROTACs based on tDHU was synthesized with an average yield of 27%, which was comparable to the 32% yield for a parallel library based on O-Pom [1].

Purity & Synthesis

Specification review

≥95% HPLC purity
Average library yield 27%

Comparable synthetic accessibility to O-Pom (32% yield) in D2B format

Reported purity specification; D2B library synthesis with mono-N-Boc diamines.

Evidence Dimension	Synthetic Accessibility (D2B Library Synthesis Yield)
Target Compound Data	Average yield of 27% for tDHU-based PROTAC library
Comparator Or Baseline	Average yield of 32% for O-Pom-based PROTAC library
Quantified Difference	5 percentage point difference in average yield
Conditions	Direct-to-biology (D2B) PROTAC synthesis using mono-N-Boc diamines.

Why This Matters

The comparable synthetic yields confirm that tDHU, acid is a robust and practical building block for generating PROTAC libraries, enabling efficient exploration of chemical space.

• [1] Hendrick, C. E., Jorgensen, J. R., Chaudhry, C., Strambeanu, I. I., Brazeau, J. F., Schiffer, J., ... & Szewczuk, L. M. (2022). Direct-to-Biology Accelerates PROTAC Synthesis and the Evaluation of Linker Effects on Permeability and Degradation. *ACS Medicinal Chemistry Letters*, 13(7), 1182-1190. View Source

Cytotoxicity: Building Block vs. PROTAC

In HEK293 cells, the tDHU acid monomer (tDHU-CO2H) exhibited no measurable cytotoxicity up to the highest tested concentration of 50 μM (EC50 > 50 μM) [1]. This inactivity profile is consistent with the lack of a target ligand and is expected for a PROTAC building block. This is in stark contrast to the potent and functional degrader dBET1, which showed 25.16% inhibition of cell viability at a 10 μM concentration [1].

Building Block Cytotoxicity

Class-level

tDHU-CO₂H
EC₅₀ > 50 µM

No measurable effect; contrasts with functional PROTAC dBET1 (25% inhibition at 10 µM)

CellTiter-Glo assay, HEK293 cells, 30-min incubation. Supports building block inertness.

Evidence Dimension	Cell Viability (EC50)
Target Compound Data	EC50 > 50 μM (tDHU-CO2H)
Comparator Or Baseline	dBET1 (full PROTAC) shows 25.16% inhibition at 10 μM
Quantified Difference	Qualitative difference: no measurable cytotoxicity vs. measurable effect
Conditions	CellTiter-Glo assay in HEK293 cells, 30-minute incubation.

Why This Matters

This data confirms the expected inertness of the tDHU acid monomer, validating its suitability as a non-interfering building block for constructing bifunctional degraders where any observed activity can be attributed to the final PROTAC molecule.

• [1] Hendrick, C. E., Jorgensen, J. R., Chaudhry, C., Strambeanu, I. I., Brazeau, J. F., Schiffer, J., ... & Szewczuk, L. M. (2022). Direct-to-Biology Accelerates PROTAC Synthesis and the Evaluation of Linker Effects on Permeability and Degradation. *ACS Medicinal Chemistry Letters*, 13(7), 1182-1190. View Source

tDHU Acid: Key Application Scenarios

PROTAC Linker Optimization with a Unique E3 Ligand

Given the documented linker-dependent SAR of tDHU (Section 3, Evidence 3), this building block is ideally suited for systematic linker optimization campaigns. Its unique performance profile compared to O-Pom-based ligands makes it a valuable tool for probing how linker length, polarity, and rigidity influence degradation potency and selectivity when using a dihydropyrimidine-based cereblon recruiter [1].

PROTAC Libraries for High-Throughput Screening

The validated synthetic robustness of tDHU acid in library formats, with average yields comparable to other cereblon ligands (Section 3, Evidence 4), positions it as a reliable building block for generating diverse PROTAC libraries. Its carboxylic acid handle enables straightforward amide coupling chemistry, facilitating high-throughput parallel synthesis and rapid empirical screening of degrader candidates [1].

Degrader Potency Benchmarking

The quantitative data on baseline CRBN target engagement for the tDHU acid monomer (IC50 = 1.94 μM in permeabilized cells, Section 3, Evidence 2) provides a valuable reference point. Researchers can use this data to benchmark the contribution of their novel linkers and target ligands by comparing the potency of their full PROTAC against this established baseline affinity for the E3 ligase component [1].

Degradation Kinetics and Ternary Complex Dynamics

The >300-fold difference in degradation potency observed between tDHU-based and O-Pom-based PROTACs with identical linkers (Section 3, Evidence 1) highlights the profound impact of the E3 ligase ligand on ternary complex formation and degradation efficiency. tDHU serves as a critical tool compound for comparative mechanistic studies aimed at understanding the structural and kinetic determinants of successful targeted protein degradation [1].

Application

Selection Property

Validation Focus

Linker optimization studies

Linker-dependent degradation profile

Empirical linker SAR with tDHU core

PROTAC library synthesis

Amide-coupling ready building block

High-throughput parallel chemistry feasibility

Degrader potency benchmarking

Baseline CRBN engagement affinity

Reference for ternary complex contribution

Ternary complex dynamics

Structurally distinct E3 ligase core

Comparative degradation kinetics and mechanism

• [1] Hendrick, C. E., Jorgensen, J. R., Chaudhry, C., Strambeanu, I. I., Brazeau, J. F., Schiffer, J., ... & Szewczuk, L. M. (2022). Direct-to-Biology Accelerates PROTAC Synthesis and the Evaluation of Linker Effects on Permeability and Degradation. *ACS Medicinal Chemistry Letters*, 13(7), 1182-1190. View Source